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Compound of Interest

Amino-Tri-(carboxyethoxymethyl)-
Compound Name:
methane

Cat. No.: B605481

For researchers and professionals in drug development, the proper disposal of chemical
reagents is a critical component of laboratory safety and environmental responsibility. This
guide provides detailed procedures for the safe disposal of Amino-Tri-
(carboxyethoxymethyl)-methane, a trifunctional linker molecule commonly used in
bioconjugation and drug delivery systems. Adherence to these protocols is essential to ensure
the safety of laboratory personnel and to minimize environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the specific Safety Data
Sheet (SDS) for Amino-Tri-(carboxyethoxymethyl)-methane. While a specific SDS for this
compound is not readily available in public databases, an SDS for the closely related
hydrochloride salt provides essential safety guidance. Always handle the compound in a well-
ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE) is mandatory:
o Eye Protection: Wear tightly fitting safety goggles or a face shield.

» Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Inspect gloves
for any signs of degradation before use.
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o Body Protection: A laboratory coat is required. For larger quantities or in the event of a spill,
consider a chemical-resistant apron or suit.

In case of accidental exposure, follow these first-aid measures immediately:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Chemical and Physical Properties

Understanding the chemical and physical properties of Amino-Tri-(carboxyethoxymethyl)-
methane is fundamental to its safe handling and disposal.

Property Value Source

Molecular Formula C13H23NO09

Molecular Weight 337.33 g/mol

Appearance Solid (form may vary) General knowledge
Solubility Soluble in water

Disposal Protocol: A Step-by-Step Guide

The following protocol is based on general best practices for the disposal of non-hazardous,
water-soluble organic compounds, aliphatic amines, and carboxylic acids, in the absence of a
specific SDS for Amino-Tri-(carboxyethoxymethyl)-methane. This procedure prioritizes
safety and environmental protection.
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Experimental Protocol: Neutralization and Disposal

Objective: To neutralize and dispose of small quantities of Amino-Tri-(carboxyethoxymethyl)-
methane waste in a laboratory setting.

Materials:

Waste Amino-Tri-(carboxyethoxymethyl)-methane (solid or in aqueous solution)

1 M Sodium Hydroxide (NaOH) solution or 1 M Hydrochloric Acid (HCI) solution

pH indicator strips or a calibrated pH meter

Appropriate waste containers (clearly labeled)

Stir plate and stir bar

Personal Protective Equipment (PPE)
Procedure:
e Segregation of Waste:

o Collect all waste containing Amino-Tri-(carboxyethoxymethyl)-methane in a dedicated,
clearly labeled, and sealed container.

o Do not mix this waste with other chemical waste streams, particularly those containing
strong oxidizing agents or incompatible materials.

e Dilution (for concentrated solutions):

o If you have a concentrated solution of Amino-Tri-(carboxyethoxymethyl)-methane,
dilute it with water to a concentration of less than 5% (w/v). This will help to control the rate
of any potential reaction during neutralization.

¢ Neutralization:

o Place the diluted waste solution in a suitable beaker on a stir plate.
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o Begin stirring the solution gently.

o Slowly add either 1 M NaOH (if the solution is acidic) or 1 M HCI (if the solution is basic)
dropwise. The presence of both an amine group (basic) and carboxylic acid groups
(acidic) may result in a near-neutral pH, but this should be verified.

o Monitor the pH of the solution regularly using pH strips or a pH meter.

o Continue adding the acid or base until the pH of the solution is between 6.0 and 8.0.

o Disposal of Neutralized Solution:

o Once the pH is confirmed to be within the neutral range, the solution can be considered for
drain disposal, provided it complies with local sewer regulations.

o Pour the neutralized solution down the sanitary sewer drain, followed by flushing with a
large volume of water (at least 20 times the volume of the waste solution).

e Disposal of Solid Waste:

o If you have solid Amino-Tri-(carboxyethoxymethyl)-methane waste, it should be
collected in a labeled, sealed container.

o This solid waste should be disposed of through your institution's hazardous waste
management program. Do not dispose of solid chemical waste in the regular trash.

o Decontamination of Glassware and Equipment:

o All glassware and equipment that have come into contact with Amino-Tri-
(carboxyethoxymethyl)-methane should be thoroughly rinsed with water. The first rinse
should be collected and treated as chemical waste. Subsequent rinses can be disposed of
down the drain.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Amino-Tri-(carboxyethoxymethyl)-methane.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of Amino-Tri-
(carboxyethoxymethyl)-methane: A Comprehensive Guide]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b605481#amino-tri-
carboxyethoxymethyl-methane-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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